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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117 Get Quote

A Comparative Guide to the Fastness Properties
of Reactive Orange 86
This guide provides a comprehensive comparison of the fastness properties of Reactive
Orange 86 against other commercially significant reactive dyes: C.I. Reactive Red 195, C.I.

Reactive Black 5, and C.I. Reactive Blue 19. The analysis focuses on key performance

indicators for textile applications, including light, rubbing, and perspiration fastness. All

quantitative data is supported by established experimental protocols, providing researchers,

scientists, and drug development professionals with a reliable resource for dye selection and

performance evaluation.

Comparison of Fastness Properties
The following table summarizes the fastness properties of Reactive Orange 86 and its

alternatives. The ratings are based on standard industry scales, where a higher number

indicates better fastness performance.
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Dye C.I. Name
Light Fastness
(ISO 105-B02)

Rubbing
Fastness (ISO
105-X12)

Perspiration
Fastness (ISO
105-E04)

Reactive Orange

86

Reactive Orange

86
6[1]

Dry: Good, Wet:

Good[2]

Alkali

(Fading/Staining)

: 4-5, Soaping

(Fading/Staining)

: 5[1]

Alternative 1
Reactive Red

195
5-6

Dry: 4-5, Wet: 2-

3

Acid/Alkali

(Fading): 4,

Acid/Alkali

(Staining): 4-5

Alternative 2 Reactive Black 5 4
Dry: 4-5, Wet: 2-

3

Acid/Alkali

(Staining): 4-5

Alternative 3 Reactive Blue 19 7[3] -
Fading: 4-5,

Staining: 5[3]

Experimental Protocols
The fastness properties presented in this guide are determined by standardized experimental

methodologies. Below are detailed protocols for each key test.

Light Fastness (ISO 105-B02:2014)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).

Specimen Preparation: A specimen of the dyed textile is prepared according to the

standard's specifications.

Exposure: The specimen is exposed to a xenon-arc lamp under controlled conditions of

temperature, humidity, and spectral power distribution.

Evaluation: The change in color of the exposed specimen is assessed by comparing it with a

set of blue wool references (scale 1-8), where 1 indicates very poor light fastness and 8
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indicates exceptional light fastness.

Rubbing Fastness (ISO 105-X12:2016)
This test assesses the amount of color transferred from the surface of a colored textile to other

surfaces by rubbing.[4][5][6][7][8]

Apparatus: A crockmeter is used for this test.[7]

Specimen Preparation: A specimen of the textile is mounted on the base of the crockmeter.

[4][7]

Dry Rubbing: A dry, white cotton rubbing cloth is fixed to the rubbing finger of the crockmeter

and is passed back and forth over the specimen for 10 cycles with a specified pressure.[4][8]

Wet Rubbing: The test is repeated with a wet rubbing cloth that has been wetted with distilled

water to a specific moisture content.[4][8]

Evaluation: The degree of staining on the white rubbing cloths is assessed using the Grey

Scale for Staining (scale 1-5), where 1 represents heavy staining and 5 represents no

staining.[8]

Perspiration Fastness (ISO 105-E04:2013)
This method evaluates the resistance of the color of textiles to the effects of human

perspiration.

Solution Preparation: Two solutions are prepared: an acidic solution and an alkaline solution,

to simulate the composition of human sweat.

Specimen Treatment: Two specimens of the dyed textile are separately immersed in the

acidic and alkaline solutions.

Composite Specimen: Each treated specimen is placed between two adjacent fabrics (one of

the same fiber as the specimen and a second of a different specified fiber).

Mechanical Pressure: The composite specimens are subjected to a specified mechanical

pressure in a perspiration tester.
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Incubation: The apparatus is placed in a heating chamber at a set temperature for a specific

duration.

Drying: The specimens and adjacent fabrics are dried separately.

Evaluation: The change in color of the specimens and the staining of the adjacent fabrics are

assessed using the Grey Scale for Color Change and the Grey Scale for Staining (both on a

1-5 scale).

Experimental Workflow
The following diagram illustrates the general workflow for evaluating the fastness properties of

reactive dyes.

Sample Preparation

Fastness Testing

Evaluation

Dyeing of Textile Substrate Washing and Drying

Light Fastness (ISO 105-B02)

Rubbing Fastness (ISO 105-X12)
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Experimental workflow for fastness property evaluation.
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To cite this document: BenchChem. [Fastness properties (light, rubbing, perspiration) of
Reactive Orange 86.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607117#fastness-properties-light-rubbing-
perspiration-of-reactive-orange-86]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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